Cas no 344764-43-8 (1-Propanone, 3-chloro-1-(5-fluorobenzo[b]thien-3-yl)-)

• Product Name: 1-Propanone, 3-chloro-1-(5-fluorobenzo[b]thien-3-yl)-
• CAS No: 344764-43-8
• MF: C₁₁H₈ClFOS
• MW: 242.697024345398
• CID: 1468775
• PubChem ID: 10776593
• Update Time: 2025-04-20

1-Propanone, 3-chloro-1-(5-fluorobenzo[b]thien-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-chloro-1-(5-fluorobenzo[b]thien-3-yl)-
• 344764-43-8
• 3-chloro-1-(5-fluoro-1-benzothien-3-yl)propan-1-one
• HICUGZLLPZOJAH-UHFFFAOYSA-N
• DTXSID201224679
• 3-Chloro-1-(5-fluorobenzo[b]thien-3-yl)-1-propanone
• SCHEMBL6384689

• Inchi： 1S/C11H8ClFOS/c12-4-3-10(14)9-6-15-11-2-1-7(13)5-8(9)11/h1-2,5-6H,3-4H2
• InChI Key： HICUGZLLPZOJAH-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CSC2C=CC(=CC1=2)F)=O

Computed Properties

• Exact Mass: 241.99694
• Monoisotopic Mass: 241.9968419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes